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Compound of Interest

Compound Name: Dimethyl sulfone-d6

Cat. No.: B031282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Dimethyl sulfone-d6
(DMSO-d6) as an internal standard for the quantitative analysis of Dimethyl sulfone (DMSO2),

also known as Methylsulfonylmethane (MSM), by mass spectrometry. Detailed protocols and

quantitative data are presented to facilitate the adoption of this methodology in various

research and drug development settings.

Introduction
Dimethyl sulfone (DMSO2) is an organosulfur compound found in various biological and

environmental matrices. It is a metabolite of dimethyl sulfoxide (DMSO) and is also obtained

from dietary sources.[1] Accurate quantification of DMSO2 is crucial in diverse fields, including

clinical diagnostics, pharmacokinetic studies, food science, and environmental monitoring.

Isotope dilution mass spectrometry (ID-MS) using a stable isotope-labeled internal standard is

the gold standard for accurate quantification, as it effectively compensates for matrix effects

and variations in instrument response. Dimethyl sulfone-d6 (DMSO-d6), the deuterated

analog of DMSO2, is an ideal internal standard for this purpose due to its chemical similarity

and mass shift, which allows for clear differentiation in mass spectrometric analyses.[2]

Applications
The use of DMSO-d6 as an internal standard is applicable across a range of analytical

platforms, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
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Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Clinical and Pharmacokinetic Studies
DMSO-d6 is extensively used for the quantification of DMSO2 in biological fluids to understand

its pharmacokinetics, bioavailability, and role in various physiological and pathological

processes.

Human Plasma: An LC-MS/MS method has been developed for the determination of MSM

levels in human plasma. This is crucial for pharmacokinetic studies, especially when

evaluating MSM as a dietary supplement.[3]

Human Urine: A GC-MS method has been established for the routine determination of

DMSO and its metabolite, DMSO2, in human urine. This is particularly useful for monitoring

occupational exposure to DMSO.[4]

Cerebrospinal Fluid (CSF): The presence of DMSO2 has been identified in human CSF, and

quantitative methods using DMSO-d6 can be applied to study its distribution and potential

neurological roles.[1]

Food and Dietary Supplement Analysis
The natural occurrence of DMSO2 in various food products and its use as a dietary supplement

necessitates accurate quantification for quality control and nutritional assessment.

Milk and Dairy Products: Dimethyl sulfone is naturally present in cow's milk. Isotope dilution

methods with DMSO-d6 can be employed for the precise quantification of this compound in

dairy and other food matrices.

Dietary Supplements: LC-MS/MS methods utilizing DMSO-d6 are suitable for the quality

control of dietary supplements containing MSM, ensuring product consistency and accurate

dosage information.

Environmental Monitoring
While specific applications of DMSO-d6 in environmental analysis are less documented, the

principles of isotope dilution can be applied to quantify DMSO2, a component of the

atmospheric sulfur cycle, in environmental samples.
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Atmospheric Aerosols: Organosulfur compounds, including DMSO2, are components of

atmospheric aerosols. GC-MS or LC-MS methods with DMSO-d6 could be adapted for their

quantification in air samples to study atmospheric chemistry.

Quantitative Data Summary
The following tables summarize the quantitative performance of methods using Dimethyl
sulfone-d6 as an internal standard.

Table 1: GC-MS Method for Quantification of Dimethyl Sulfone in Human Urine

Parameter Value

Linearity Range 0.19 - 50.10 mg/L

Limit of Detection (LOD) 0.06 mg/L

Limit of Quantitation (LOQ)
Not explicitly stated, but linearity starts at 0.19

mg/L

Recovery 98 - 116%

Intra-day Precision (RSD) 0.4 - 2.4%

Inter-day Precision (RSD) Not explicitly stated in the abstract

Table 2: LC-MS/MS Method for Quantification of Methylsulfonylmethane (MSM) in Human

Plasma

Parameter Value

Calibration Standards
5, 10, 50, 100, 200, 500, 1000, 2000, 5000, and

10000 µM

Quality Control (QC) Samples 5, 250, 1000 µM

MRM Transition (MSM) m/z 95.3 → 65.1

MRM Transition (MSM-d6) m/z 101.2 → 65.1
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Experimental Protocols
Protocol 1: Quantification of Dimethyl Sulfone in Human
Urine by GC-MS
1. Sample Preparation: a. To 2 mL of urine supernatant, add 0.2 mL of 17.5% (v/v) HCl and 20

µL of 2,2-dimethoxypropane containing 1.19 µg/mL of hexadeuterated DMSO (internal

standard). b. Vortex for 30 seconds and incubate for 10 minutes. c. Add 27 g of Na2CO3,

vortex, and let stand for 10 minutes. d. Centrifuge at 13,000 x g for 10 minutes. e. Collect the

supernatant for GC-MS analysis.

2. GC-MS Conditions:

Injection Volume: 1 µL
Ionization Mode: Electron Impact (EI) at 70 eV
Ion Source Temperature: 230 °C
Quadrupole Analyzer Temperature: 150 °C
Selected Ion Monitoring (SIM): Monitor m/z 79 for Dimethyl Sulfone.

Protocol 2: Quantification of Methylsulfonylmethane
(MSM) in Human Plasma by LC-MS/MS
1. Sample Preparation (Liquid-Liquid Extraction): a. Prepare calibration standards and quality

control samples by spiking pooled human plasma with known concentrations of MSM. b. Add

an appropriate volume of the internal standard stock solution (MSM-d6) to all samples,

standards, and QCs. c. Perform liquid-liquid extraction using a suitable organic solvent. d.

Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase.

2. LC-MS/MS Conditions:

LC Column: Poroshell 120 EC-C18 (50 x 4.6 mm, 2.7 µm)
Mobile Phase: Gradient elution with appropriate aqueous and organic phases.
Ionization Mode: Electrospray Ionization (ESI), positive mode.
MS Detection: Multiple Reaction Monitoring (MRM)
MSM: m/z 95.3 → 65.1
MSM-d6: m/z 101.2 → 65.1
Dwell Time: 150 ms
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Curtain Gas: 20 PSI
Nebulizer Gas (Gas 1): 50 PSI
Desolvation Gas (Gas 2): 50 PSI
Collision Gas (CAD): 8 PSI

Mandatory Visualizations
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Click to download full resolution via product page

Caption: Experimental workflow for GC-MS analysis of Dimethyl Sulfone in urine.

Sample Preparation LC-MS/MS Analysis Quantification
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Caption: Experimental workflow for LC-MS/MS analysis of MSM in plasma.
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Caption: Microbial-Mammalian Co-metabolism of Methionine to Dimethyl Sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.longdom.org/open-access/development-and-application-of-an-lcmsms-method-for-determining-methylsulfonylmethane-msm-levels-in-human-plasma-54371.html
https://www.semanticscholar.org/paper/Development-and-application-of-an-LC-MS-MS-method-Lin-Ma/aca6d09a5a61d8602f689b73a755d0b92f02066e
https://www.semanticscholar.org/paper/Development-and-application-of-an-LC-MS-MS-method-Lin-Ma/aca6d09a5a61d8602f689b73a755d0b92f02066e
https://www.semanticscholar.org/paper/Development-and-application-of-an-LC-MS-MS-method-Lin-Ma/aca6d09a5a61d8602f689b73a755d0b92f02066e
https://www.longdom.org/open-access-pdfs/development-and-application-of-an-lcmsms-method-for-determining-methylsulfonylmethane-msm-levels-in-human-plasma.pdf
https://pubmed.ncbi.nlm.nih.gov/19688817/
https://pubmed.ncbi.nlm.nih.gov/19688817/
https://pubmed.ncbi.nlm.nih.gov/19688817/
https://www.benchchem.com/product/b031282#dimethyl-sulfone-d6-for-quantitative-mass-spectrometry
https://www.benchchem.com/product/b031282#dimethyl-sulfone-d6-for-quantitative-mass-spectrometry
https://www.benchchem.com/product/b031282#dimethyl-sulfone-d6-for-quantitative-mass-spectrometry
https://www.benchchem.com/product/b031282#dimethyl-sulfone-d6-for-quantitative-mass-spectrometry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031282?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

